Cas no 862739-48-8 (4-(4-chlorobenzenesulfonyl)-N-(3-methoxypropyl)-2-(4-methylphenyl)-1,3-oxazol-5-amine)

• Product Name: 4-(4-chlorobenzenesulfonyl)-N-(3-methoxypropyl)-2-(4-methylphenyl)-1,3-oxazol-5-amine
• CAS No: 862739-48-8
• MF: C₂₀H₂₁ClN₂O₄S
• MW: 420.909743070602
• CID: 5421088
• PubChem ID: 16812300
• Update Time: 2023-11-21

4-(4-chlorobenzenesulfonyl)-N-(3-methoxypropyl)-2-(4-methylphenyl)-1,3-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-((4-chlorophenyl)sulfonyl)-N-(3-methoxypropyl)-2-(p-tolyl)oxazol-5-amine
• F3309-1539
• 862739-48-8
• STK875250
• 4-[(4-chlorophenyl)sulfonyl]-N-(3-methoxypropyl)-2-(4-methylphenyl)-1,3-oxazol-5-amine
• AKOS002744384
• 4-(4-CHLOROBENZENESULFONYL)-N-(3-METHOXYPROPYL)-2-(4-METHYLPHENYL)-1,3-OXAZOL-5-AMINE
• 4-[(4-Chlorophenyl)sulfonyl]-N-(3-methoxypropyl)-2-(4-methylphenyl)-5-oxazolamine
• 4-(4-chlorobenzenesulfonyl)-N-(3-methoxypropyl)-2-(4-methylphenyl)-1,3-oxazol-5-amine

• Inchi： 1S/C20H21ClN2O4S/c1-14-4-6-15(7-5-14)18-23-20(19(27-18)22-12-3-13-26-2)28(24,25)17-10-8-16(21)9-11-17/h4-11,22H,3,12-13H2,1-2H3
• InChI Key： HZEBNIXIAMTNLZ-UHFFFAOYSA-N
• SMILES： O1C(NCCCOC)=C(S(C2=CC=C(Cl)C=C2)(=O)=O)N=C1C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 420.0910560g/mol
• Monoisotopic Mass: 420.0910560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• Density: 1.304±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 621.0±65.0 °C(Predicted)
• pka: -2.05±0.10(Predicted)